Cas no 10330-49-1 (Benzene, 2-bromo-1,3,5-tris(1,1-dimethylethyl)-4-fluoro-)

Benzene, 2-bromo-1,3,5-tris(1,1-dimethylethyl)-4-fluoro- structure
10330-49-1 structure
Product Name:Benzene, 2-bromo-1,3,5-tris(1,1-dimethylethyl)-4-fluoro-
CAS No:10330-49-1
MF:C18H28BrF
MW:343.317328453064
CID:1136672
PubChem ID:71355768
Update Time:2025-04-20

Benzene, 2-bromo-1,3,5-tris(1,1-dimethylethyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-bromo-1,3,5-tris(1,1-dimethylethyl)-4-fluoro-
    • 2-bromo-1,3,5-tritert-butyl-4-fluorobenzene
    • DTXSID40780031
    • 2-Bromo-1,3,5-tri-tert-butyl-4-fluorobenzene
    • 10330-49-1
    • Inchi: 1S/C18H28BrF/c1-16(2,3)11-10-12(17(4,5)6)15(20)13(14(11)19)18(7,8)9/h10H,1-9H3
    • InChI Key: ORYMDZYSJWUFLT-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1C(C)(C)C)F)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 342.13594
  • Monoisotopic Mass: 342.13584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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